Cas no 2138543-12-9 (2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol
• CAS No: 2138543-12-9
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5937066
• PubChem ID: 165501281
• Update Time: 2025-06-13

2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol
• EN300-1179555
• 2138543-12-9
• 2-{[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amino}propane-1,3-diol

• Inchi： 1S/C9H16N2O3S/c1-6(10-7(4-12)5-13)8-3-9(14-2)11-15-8/h3,6-7,10,12-13H,4-5H2,1-2H3
• InChI Key： FNGUKIXMDVCWPR-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NC(CO)CO

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol

Comprehensive Overview of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol (CAS No. 2138543-12-9)

The compound 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol (CAS No. 2138543-12-9) is a synthetic organic molecule featuring a unique combination of thiazole and diol functional groups. This structure makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of the 3-methoxy-1,2-thiazol-5-yl moiety contributes to its potential as a scaffold for drug discovery, while the propane-1,3-diol backbone enhances its solubility and bioavailability.

In recent years, researchers have focused on thiazole derivatives due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol structure aligns with this trend, offering a promising candidate for further exploration. Its ethylamino linker provides flexibility in molecular interactions, which is critical for targeting specific enzymes or receptors. This compound's CAS No. 2138543-12-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol involves multi-step organic reactions, often starting from 3-methoxy-1,2-thiazole-5-carbaldehyde. Key steps include reductive amination and subsequent diol protection-deprotection strategies. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. The compound's propane-1,3-diol segment is particularly sensitive to oxidation, requiring careful handling under inert atmospheres.

From an application perspective, 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol has been investigated as a precursor for small-molecule inhibitors targeting protein kinases and GPCRs. Its modular design allows for facile derivatization, enabling the creation of libraries for high-throughput screening. Recent studies highlight its potential in neurodegenerative disease research, where thiazole-based compounds show efficacy in modulating oxidative stress pathways. These findings align with the increasing demand for innovative therapies in aging populations.

Environmental and regulatory considerations for CAS No. 2138543-12-9 are also gaining attention. While not classified as hazardous, its biodegradation profile and ecotoxicity require further assessment to meet green chemistry standards. The 3-methoxy-1,2-thiazol-5-yl group may pose challenges in wastewater treatment due to potential persistence, prompting research into advanced oxidation processes for its breakdown.

In the context of AI-driven drug discovery, 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol serves as an excellent case study for machine learning models predicting ADMET properties. Its balanced lipophilicity (LogP ~1.8) and moderate molecular weight (~260 g/mol) make it a valuable benchmark for algorithms optimizing drug-likeness. Computational chemists frequently query its CAS number when validating new predictive tools for bioavailability and metabolic stability.

The commercial availability of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}propane-1,3-diol remains limited, with most supplies coming from specialized fine chemical manufacturers. Pricing trends indicate growing demand, particularly from contract research organizations engaged in fragment-based drug design. Storage recommendations typically suggest desiccated conditions at -20°C to preserve the integrity of both the thiazole and diol functionalities over extended periods.

Future research directions for CAS No. 2138543-12-9 may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a building block for bioconjugation with monoclonal antibodies. The compound's secondary amine group offers a convenient handle for click chemistry modifications, aligning with current trends in precision medicine platforms. Patent landscapes show increasing activity around related structures, suggesting potential commercial developments in coming years.